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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis

(TGA) of lanthanum carbonate octahydrate (La₂(CO₃)₃·8H₂O), a compound of significant

interest in the pharmaceutical industry as a phosphate binder for the treatment of

hyperphosphatemia.[1][2] This document details the thermal decomposition pathway, presents

quantitative data from experimental studies, and outlines a typical experimental protocol for

conducting TGA on this hydrated salt.

Thermal Decomposition Pathway
The thermal decomposition of lanthanum carbonate octahydrate is a multi-step process that

involves dehydration followed by decarboxylation. The process can be summarized as follows:

Dehydration: The initial stage involves the loss of the eight water molecules of hydration to

form anhydrous lanthanum carbonate (La₂(CO₃)₃).

Decarboxylation: The anhydrous lanthanum carbonate then undergoes a two-step

decarboxylation process. First, it decomposes to form lanthanum dioxycarbonate

(La₂O₂CO₃).

Final Decomposition: In the final step, the lanthanum dioxycarbonate decomposes to yield

the final product, lanthanum oxide (La₂O₃).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10761190?utm_src=pdf-interest
https://www.benchchem.com/product/b10761190?utm_src=pdf-body
https://www.researchgate.net/publication/258919895_Thermogravimetric_Method_Validation_And_Study_Of_Lanthanum_Carbonate_Octahydrate_And_Its_Degradants
https://pmc.ncbi.nlm.nih.gov/articles/PMC7501956/
https://www.benchchem.com/product/b10761190?utm_src=pdf-body
https://www.benchchem.com/product/b10761190?utm_src=pdf-body
https://www.benchchem.com/product/b10761190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This sequential decomposition is crucial for understanding the thermal stability and purity of

lanthanum carbonate octahydrate.

Quantitative Thermogravimetric Data
The following tables summarize the quantitative data obtained from the thermogravimetric

analysis of lanthanum carbonate octahydrate. The data is compiled from various studies to

provide a comparative overview.

Table 1: Thermal Decomposition Stages of Lanthanum Carbonate Octahydrate

Stage Decomposition Reaction Temperature Range (°C)

1
La₂(CO₃)₃·8H₂O → La₂(CO₃)₃

+ 8H₂O
30 - 350

2
La₂(CO₃)₃ → La₂O₂CO₃ +

2CO₂
350 - 575

3 La₂O₂CO₃ → La₂O₃ + CO₂ 575 - 800

Table 2: Theoretical and Experimental Mass Loss

Decomposition
Step

Theoretical Mass
Loss (%)

Experimental Mass
Loss (%)

Reference

Loss of 8 H₂O 23.9 24.27 [1][3]

Loss of CO₂ (total) 22.0 ~22.0 [1][3]

Total Mass Loss 45.9 ~46.27

Note: Experimental values can vary slightly depending on the specific experimental conditions

such as heating rate and atmospheric purity.

Experimental Protocol for Thermogravimetric
Analysis
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This section outlines a typical experimental protocol for conducting a thermogravimetric

analysis of lanthanum carbonate octahydrate.

1. Instrumentation:

A calibrated thermogravimetric analyzer (TGA) is required. Models such as the TA

Instruments Q5000IR or Mettler Toledo TGA/SDTA 851e are suitable.[3]

For evolved gas analysis, the TGA can be coupled to a Fourier Transform Infrared (FTIR)

spectrometer.[3]

2. Sample Preparation:

Accurately weigh approximately 10-30 mg of the lanthanum carbonate octahydrate sample.

[3]

Place the sample in an open ceramic or alumina pan.[3]

3. TGA Parameters:

Purge Gas: Use an inert gas such as dry nitrogen at a flow rate of 25-80 mL/minute to

prevent side reactions.[3]

Temperature Program:

Start Temperature: 30°C.[3]

End Temperature: 900°C.[3]

Heating Rate: A constant heating rate of 10°C/minute is commonly used.[3]

Data Collection: Record the mass of the sample as a function of temperature.

4. Instrument Calibration:

Temperature Calibration: Calibrate the instrument using a ferromagnetic material like nickel

to determine its Curie point.[3]
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Weight Calibration: Perform a weight calibration using a standard 100 mg calibrated weight.

[3]

5. Data Analysis:

Analyze the resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve)

to identify the different decomposition stages and their corresponding temperature ranges.

Calculate the percentage mass loss for each stage and compare it with the theoretical

values to confirm the stoichiometry of the decomposition reactions.

Visualization of the Decomposition Pathway
The following diagram illustrates the logical workflow of the thermal decomposition of

lanthanum carbonate octahydrate.
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Caption: Thermal decomposition pathway of lanthanum carbonate octahydrate.

This guide provides a foundational understanding of the thermogravimetric analysis of

lanthanum carbonate octahydrate. For more in-depth kinetic studies, techniques such as

those described by Ozawa and Friedman can be employed to determine the activation energy

of the decomposition steps.[4][5] The presented data and protocols are essential for quality

control, stability testing, and formulation development in the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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